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Compound of Interest

Compound Name: Americium chloride

Cat. No.: B081593 Get Quote

This technical guide provides a comprehensive overview of the foundational research on

americium trichloride (AmCl₃), a significant compound in actinide chemistry. Tailored for

researchers, scientists, and professionals in drug development, this document details the early

methods of synthesis, characterization, and the fundamental properties of both its anhydrous

and hydrated forms.

Physical and Chemical Properties
Initial investigations into americium trichloride established its fundamental physical and

chemical characteristics. The anhydrous form presents as pink to light red, opaque hexagonal

crystals. The hexahydrated form, AmCl₃·6H₂O, is also crystalline. Key properties are

summarized in the tables below.

Table 1: Physical and Chemical Properties of Americium Trichloride
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Property
Anhydrous Americium
Trichloride (AmCl₃)

Americium Trichloride
Hexahydrate (AmCl₃·6H₂O)

Molar Mass 349.42 g/mol 457.511 g/mol

Appearance
Pink to light red, opaque

hexagonal crystals

Pale yellow-rose, thick plate-

like crystals

Density 5.87 g/cm³ 2.98 g/cm³ (calculated)

Melting Point 715 °C Decomposes upon heating

Solubility Soluble in water Soluble in water

Table 2: Crystal Structure Data for Americium Trichloride and its Hexahydrate

Feature
Anhydrous Americium
Trichloride (AmCl₃)

Americium Trichloride
Hexahydrate (AmCl₃·6H₂O)

Crystal System Hexagonal Monoclinic

Space Group P6₃/m P2/n

Lattice Parameters a = 7.390 Å, c = 4.215 Å
a = 9.702 Å, b = 6.567 Å, c =

8.009 Å, β = 93° 37’

Coordination Geometry
9-coordinate (tricapped

trigonal prismatic)
8-coordinate (dodecahedral)

Isotypic Compound Uranium(III) chloride (UCl₃)
Gadolinium(III) chloride

hexahydrate (GdCl₃·6H₂O)

Experimental Protocols
The following sections detail the methodologies employed in the initial studies for the synthesis

and characterization of americium trichloride.

The hexahydrated form of americium trichloride was one of the first compounds of this element

to be prepared in macroscopic quantities.

Protocol:
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Dissolution: Approximately 100 mg of americium dioxide (AmO₂) is dissolved in an excess

of 6 M hydrochloric acid (HCl).

Evaporation: The resulting solution is allowed to evaporate slowly in the ambient air of a

filtered glove box.

Crystal Formation: As the solution evaporates, well-formed, thick, plate-like crystals of a

pale yellow-rose color (AmCl₃·6H₂O) are obtained.

Isolation and Storage: Individual crystals are selected and sealed in glass capillary tubes

to contain alpha contamination and to maintain a constant humidity, as the crystals are

somewhat hygroscopic.
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Synthesis of AmCl3·6H2O

Americium Dioxide (AmO2)

Dissolution
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AmCl3·6H2O Crystals
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Sealed AmCl3·6H2O Sample
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Workflow for the synthesis of americium trichloride hexahydrate.

The preparation of anhydrous americium trichloride is more complex due to the tendency of the

hydrated salt to form oxychlorides upon heating. Early methods focused on high-temperature

reactions in the absence of water.

Protocol 1: Reaction of Americium Nitride with Cadmium Chloride
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Reactant Preparation: Americium nitride (AmN) is prepared, often from the reaction of

americium metal with nitrogen gas at elevated temperatures. Cadmium chloride (CdCl₂) is

used as the chlorinating agent.

Reaction: A mixture of AmN and CdCl₂ is heated to between 600 and 660 K in a dynamic

vacuum.

Product Formation: The reaction yields hexagonal AmCl₃ and metallic cadmium.

Purification: The more volatile cadmium metal is removed by sublimation under vacuum,

leaving behind high-purity, oxychloride-free AmCl₃.

Protocol 2: High-Temperature Hydrochlorination of Americium Hydroxide

Precipitation: Americium(III) is precipitated from an acidic solution as americium hydroxide,

Am(OH)₃, by the addition of ammonia.

Drying: The precipitate is carefully dried.

Hydrochlorination: The dried Am(OH)₃ is placed in a reaction tube and heated to several

hundred degrees Celsius in a stream of anhydrous hydrogen chloride gas. This converts

the hydroxide to the anhydrous chloride.

Sublimation: The resulting AmCl₃ can be purified by sublimation at higher temperatures

under vacuum.
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Synthesis of Anhydrous AmCl3
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Early experimental workflows for the synthesis of anhydrous AmCl₃.

Single-Crystal X-ray Diffraction:

Crystal Mounting: A suitable single crystal of AmCl₃·6H₂O is mounted in a glass capillary.

Data Collection: The crystal is exposed to a monochromatic X-ray beam, and the

diffraction pattern is recorded. For the initial structure determination of AmCl₃·6H₂O, some

1468 observations were made.
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Structure Solution and Refinement: The starting parameters for the refinement are often

taken from an isostructural compound (e.g., GdCl₃·6H₂O). A least-squares refinement of

the atomic positions and thermal parameters is performed until the calculated and

observed diffraction patterns converge. The final agreement index for the AmCl₃·6H₂O

structure was 0.039.

Spectrophotometry:

Sample Preparation: Solutions of AmCl₃ are prepared in various media, such as ethanolic

solutions, concentrated aqueous lithium chloride, or in organic phases containing long-

chain alkylammonium chlorides.

Spectral Acquisition: The light absorption spectra are recorded over a range of

wavelengths.

Analysis: The positions and intensities of absorption bands are analyzed to identify

electronic transitions and to determine the stability constants of complex ions in solution.

For instance, a strong 5f⁶ → 5f⁵6d¹ transition was observed at 235 nm in aqueous

solutions. The dependence of the intensity of this band and the 503 nm band on chloride

activity was used to calculate the stability constants for AmCl²⁺ and AmCl₂⁺.
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Characterization Workflow for AmCl3
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Workflow for the characterization of americium trichloride.

Chemical Behavior: Hydrolysis
Americium(III) in aqueous solution undergoes hydrolysis, particularly as the pH increases. The

initial hydrolysis step involves the formation of the Am(OH)²⁺ species.

Reaction: Am³⁺(aq) + H₂O(l) ⇌ Am(OH)²⁺(aq) + H⁺(aq)

Further increases in pH lead to the precipitation of americium hydroxide, Am(OH)₃. In the

presence of chloride ions, hydrolysis can lead to the formation of americium oxychloride

(AmOCl) upon heating.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b081593?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: AmCl₃(aq) + H₂O(l) → AmOCl(s) + 2HCl(aq)

Hydrolysis Pathway of Am(III)

Am³⁺(aq)

Am(OH)²⁺(aq)

+H₂O, -H⁺

AmOCl(s)

+H₂O, Heat (in presence of Cl⁻)

Am(OH)₃(s)

Further Hydrolysis
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Simplified hydrolysis pathway for americium(III).

To cite this document: BenchChem. [An In-depth Technical Guide to the Initial Studies of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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